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Compound of Interest

Compound Name: DSP-2230

Cat. No.: B607216

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals minimize variability
in their DSP-2230 electrophysiology recordings.

Frequently Asked Questions (FAQS)

Q1: What are the most common sources of noise in electrophysiology recordings with the DSP-
2230 system?

Al: The most common sources of noise in electrophysiology recordings can be broadly
categorized into three groups:

e Environmental Noise: This originates from external sources and is coupled into the recording
setup. Common examples include power line interference (50/60 Hz hum), radio frequency
interference (RFI) from cell phones or other wireless devices, and mechanical vibrations
from building systems or equipment.

 Biological Noise: This arises from the biological preparation itself, such as muscle activity
(electromyography or EMG), movement artifacts, and electrical activity from other neurons
not under investigation.

« Intrinsic Noise: This is generated by the recording equipment, including the electrodes,
amplifier, and the DSP-2230 data acquisition system. Thermal noise and shot noise are
common types of intrinsic noise.
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Q2: How can | identify the source of noise in my recordings?

A2: A systematic approach is crucial for identifying the source of noise. Start by observing the
characteristics of the noise. High-frequency noise is often from electronic components, while a
low-frequency hum is typically from power lines. You can systematically turn off nearby
equipment to see if the noise disappears. Also, check the integrity of your grounding and
shielding. A process of elimination, as detailed in the troubleshooting workflow below, is often
the most effective method.

Q3: What are acceptable impedance levels for my microelectrodes?

A3: Optimal electrode impedance is a balance between minimizing thermal noise (lower
impedance is better) and improving spatial resolution and the ability to record from smaller cells
(higher impedance can be better). For single-unit recordings, an impedance of 1-5 MQ is often
recommended. For local field potential (LFP) recordings, lower impedances in the range of
100-500 kQ are common. It is critical to keep the impedance of all electrodes in a multi-
electrode array as consistent as possible to reduce variability between channels.

Troubleshooting Guides
Issue 1: Excessive 50/60 Hz Power Line Hum

Q: My recordings show a dominant, consistent hum at 50 or 60 Hz. How can | eliminate this?
A: This is a classic sign of power line interference. Follow these steps to resolve it:

e Check Grounding: Ensure the DSP-2230 system, the Faraday cage, and any other
peripheral equipment are all connected to a common ground point. Avoid ground loops by
connecting all equipment to the same power strip, which is then connected to a single,
reliable earth ground.

o Use a Faraday Cage: A properly grounded Faraday cage is essential for shielding your
preparation from external electrical fields. Ensure the cage is completely closed during
recording.

« ldentify and Remove Offending Equipment: Systematically unplug nearby electrical devices
such as centrifuges, vortexers, and personal electronics to identify the source of the
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interference.

o Use the DSP-2230's Notch Filter: The DSP-2230 is equipped with an adaptive digital notch
filter. You can apply this during acquisition or post-processing to specifically remove the
50/60 Hz frequency band. Be aware that this can sometimes introduce artifacts, so use it
judiciously.

Issue 2: High-Frequency Noise and Spikes

Q: I am seeing high-frequency noise or random spikes in my recordings that are not biological
in origin. What could be the cause?

A: High-frequency noise often points to issues with the headstage, electrodes, or nearby digital
electronics.

o Check the Headstage Connection: Ensure the headstage is securely connected to the
electrode interface and the main amplifier. A loose connection can introduce significant
noise.

 Inspect the Electrodes: Examine your electrodes for any signs of damage or salt bridging
between contacts. Ensure they are properly chlorided if using Ag/AgCl electrodes.

o Reduce Digital Noise: Keep sources of high-frequency signals, such as cell phones and
computer monitors, as far away from the recording setup as possible.

o Optimize DSP-2230 Filter Settings: Use the low-pass filter on the DSP-2230 to remove
frequencies above the range of interest for your signal. For example, for single-unit
recordings, you might set the low-pass filter to 5 kHz.

Quantitative Data Summary

For consistent and high-quality recordings with the DSP-2230 system, adhere to the following
parameters:
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Parameter Recommended Range Notes
Electrode Impedance (Single- 1.5Ma Measure at 1 kHz. Consistency
Unit) across channels is key.

Lower impedance is suitable
Electrode Impedance (LFP) 100 - 500 kQ for recording from larger
populations of neurons.

Measured with the electrode in
Baseline Noise Level <10 pV (RMS) saline, inside the Faraday

cage.

Dependent on the signal of
Low-Pass Filter Setting 300 Hz - 10 kHz interest (e.g., ~300 Hz for LFP,
>5 kHz for spikes).

Dependent on the signal of
High-Pass Filter Setting 0.1 Hz - 500 Hz interest (e.g., ~0.1-1 Hz for
LFP, ~300-500 Hz for spikes).

Use only if power line hum
Notch Filter 50/60 Hz cannot be eliminated by other

means.

Experimental Protocols
Standard Protocol for Minimizing Variability in In Vitro
Slice Recordings

This protocol provides a step-by-step guide to setting up an experiment with the DSP-2230 to
ensure consistency.

e System Power-Up Sequence:
1. Turn on the main power for the DSP-2230 system.

2. Activate the perfusion and temperature control systems and allow them to stabilize for at
least 30 minutes.
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3. Power on the amplifier and headstage.

4. Launch the DSP-2230 acquisition software.

o Electrode Preparation and Placement:
1. Visually inspect electrodes for any defects.

2. Measure the impedance of each electrode before use and ensure it is within the target
range.

3. Carefully lower the electrode(s) into the recording chamber, avoiding contact with the slice
until you are ready to record.

e Grounding and Shielding Verification:

1. Confirm that the bath electrode (ground) is in contact with the ACSF and is properly
connected to the headstage ground input.

2. Close the Faraday cage.

3. In the DSP-2230 software, monitor the baseline noise. It should be within the
recommended range. If not, proceed to the troubleshooting guides.

» Data Acquisition Setup:

1. Set the appropriate sampling rate in the DSP-2230 software (e.g., 20 kHz or higher for
spike recordings).

2. Configure the high-pass and low-pass filters to isolate the signal of interest.

3. Begin recording and allow the preparation to stabilize for several minutes before starting
experimental manipulations.

Visualizations
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Caption: Troubleshooting workflow for identifying and eliminating noise sources.
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1. System Preparation
(Power-up, Stabilization)

2. Electrode Check
(Inspect, Measure Impedance)

3. Shielding & Grounding
(Verify Connections, Close Cage)

5. Begin Recording
(Monitor Baseline)

6. Start Experiment
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 To cite this document: BenchChem. [DSP-2230 Electrophysiology Recording System:
Technical Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607216#minimizing-variability-in-dsp-2230-
electrophysiology-recordings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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